2-[(2,6-dimethyl-4-quinolinyl)carbonyl]-N-(4-nitrophenyl)hydrazinecarboxamide

• IUPAC Name: 1-[(2,6-dimethylquinoline-4-carbonyl)amino]-3-(4-nitrophenyl)urea
• InChI: InChI=1S/C19H17N5O4/c1-11-3-8-17-15(9-11)16(10-12(2)20-17)18(25)22-23-19(26)21-13-4-6-14(7-5-13)24(27)28/h3-10H,1-2H3,(H,22,25)(H2,21,23,26)
• InChI Key: UFWNBRQECAQVMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C(N=C2C=C1)C)C(=O)NNC(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H17N5O4
• Molecular Weight: 379.4 g/mol

Description

2-[(2,6-dimethyl-4-quinolinyl)carbonyl]-N-(4-nitrophenyl)hydrazinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as DMNQ and is a member of the quinoline family of compounds. DMNQ has been synthesized using various methods, and its mechanism of action has been studied in detail.

Mechanism of Action

DMNQ exerts its effects by generating reactive oxygen species (ROS) in cells. ROS are highly reactive molecules that can cause damage to cellular components, including DNA, proteins, and lipids. DMNQ-induced ROS generation leads to oxidative stress, which can result in mitochondrial dysfunction, apoptosis, and cell death. DMNQ has been shown to activate various signaling pathways, including the nuclear factor kappa B (NF-κB) pathway, which plays a crucial role in inflammation and immune responses.
Biochemical and Physiological Effects:
DMNQ has been shown to induce various biochemical and physiological effects in cells. These effects include the induction of oxidative stress, mitochondrial dysfunction, and apoptosis. DMNQ has also been shown to activate various signaling pathways, including the NF-κB pathway. In animal studies, DMNQ has been shown to induce liver damage, lung injury, and oxidative stress in various tissues.

Advantages and Limitations for Lab Experiments

DMNQ has several advantages for lab experiments, including its ability to induce oxidative stress and mitochondrial dysfunction in cells. This makes it a valuable tool for studying the role of oxidative stress in various diseases. However, DMNQ has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for research on DMNQ. One area of research is the development of novel compounds based on the structure of DMNQ that have improved efficacy and reduced toxicity. Another area of research is the identification of new targets for DMNQ-induced oxidative stress and mitochondrial dysfunction. Additionally, there is a need for further research on the role of DMNQ in various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases. Overall, DMNQ has significant potential for scientific research and may lead to the development of new therapies for various diseases.

Scientific Research Applications

DMNQ has been extensively studied for its potential applications in scientific research. One of the major applications of DMNQ is in the study of oxidative stress and mitochondrial dysfunction. DMNQ has been shown to induce oxidative stress and mitochondrial dysfunction in various cell types, making it a valuable tool for studying these processes. Additionally, DMNQ has been used to study the role of oxidative stress in various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases.